4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide

• IUPAC Name: 4,5-dimethyl-N-(3-morpholin-4-ylsulfonylphenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2O4S2/c1-12-13(2)24-11-16(12)17(20)18-14-4-3-5-15(10-14)25(21,22)19-6-8-23-9-7-19/h3-5,10-11H,6-9H2,1-2H3,(H,18,20)
• InChI Key: WXTMTXWBWFEFMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NC2=CC(=CC=C2)S(=O)(=O)N3CCOCC3)C
• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol

Description

4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide, also known as DMTF, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMTF is a small molecule inhibitor of a protein called BRD4, which is involved in the regulation of gene expression. Inhibition of BRD4 has been shown to have anti-cancer, anti-inflammatory, and anti-viral effects, making DMTF a promising candidate for drug development.

Mechanism of Action

4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide works by inhibiting the activity of BRD4, a protein that plays a role in the regulation of gene expression. BRD4 is involved in the binding of acetylated histones to DNA, which is necessary for the transcription of certain genes. By inhibiting BRD4, 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide can prevent the expression of genes that are involved in cancer cell growth, inflammation, and viral replication.
Biochemical and Physiological Effects:
4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide has been shown to have several biochemical and physiological effects in preclinical studies. It can induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation in animal models of inflammatory diseases, and inhibit viral replication in vitro. 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide has also been shown to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide is its specificity for BRD4, which reduces the risk of off-target effects. 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide has also shown promise in preclinical studies for its potential therapeutic applications in cancer, inflammatory diseases, and viral infections.
One limitation of 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide is its low solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to determine the optimal dosage and frequency of administration for 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide in different diseases.

Future Directions

There are several future directions for research on 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide. One area of interest is the development of more effective methods for administering 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide in vivo, such as the use of nanoparticles or liposomes. Another area of research is the identification of biomarkers that can predict response to 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide treatment in different diseases.
Further studies are also needed to determine the safety and efficacy of 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide in clinical trials. This will require the development of reliable assays for measuring BRD4 inhibition and the identification of appropriate patient populations for testing.
In conclusion, 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide is a promising compound for drug development due to its specificity for BRD4 and potential therapeutic applications in cancer, inflammatory diseases, and viral infections. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in clinical trials.

Scientific Research Applications

4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide has been shown to inhibit the growth of several types of cancer cells, including leukemia, lymphoma, and solid tumors. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
Inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis, have also been studied for 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide's potential therapeutic effects. In preclinical studies, 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide has been shown to reduce inflammation and improve symptoms in animal models of these diseases.
4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide has also shown promise in the treatment of viral infections, including HIV and Ebola. In vitro studies have shown that 4,5-dimethyl-N-[3-(4-morpholinylsulfonyl)phenyl]-3-thiophenecarboxamide can inhibit viral replication and reduce the infectivity of the virus.